2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid

• IUPAC Name: 2-[(4-fluorobenzoyl)amino]-4-phenylthiophene-3-carboxylic acid
• InChI: InChI=1S/C18H12FNO3S/c19-13-8-6-12(7-9-13)16(21)20-17-15(18(22)23)14(10-24-17)11-4-2-1-3-5-11/h1-10H,(H,20,21)(H,22,23)
• InChI Key: DRGPXTMDFBWKEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H12FNO3S
• Molecular Weight: 341.4 g/mol

Description

2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid, also known as FBT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FBT belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is structurally related to other NSAIDs such as aspirin and ibuprofen. However, FBT has a unique chemical structure that sets it apart from other NSAIDs, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX enzymes, 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid reduces the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the reduction of inflammation and pain. 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has also been found to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid for lab experiments is its specificity for COX enzymes, which allows for targeted inhibition of inflammation and pain. However, 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for research on 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases such as Alzheimer's and Parkinson's, and the exploration of its mechanism of action at the molecular level. Additionally, the use of 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid in combination with other drugs or therapies may enhance its therapeutic effects and reduce potential side effects.

Synthesis Methods

The synthesis of 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for the synthesis of 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid is the Friedel-Crafts acylation of thiophene with 4-fluorobenzoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with phenyl magnesium bromide.

Scientific Research Applications

2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. In cancer research, 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-[(4-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.